N-(6-methoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-4-nitro-1H-pyrazole-3-carboxamide

• Molecular Formula: C14H13N5O4S
• Molecular Weight: 347.35 g/mol
• IUPAC Name: N-(6-methoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-4-nitropyrazole-3-carboxamide
• InChI: InChI=1S/C14H13N5O4S/c1-7-12(19(21)22)11(17-18(7)2)13(20)16-14-15-9-5-4-8(23-3)6-10(9)24-14/h4-6H,1-3H3,(H,15,16,20)
• InChI Key: WWQTVKZWJUNQKD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C(=O)NC2=NC3=C(S2)C=C(C=C3)OC)[N+](=O)[O-]

Description

N-(6-methoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-4-nitro-1H-pyrazole-3-carboxamide is a complex organic compound with potential applications in various scientific fields. This compound features a benzothiazole ring, a pyrazole ring, and several functional groups, making it a subject of interest for researchers in chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(6-methoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-4-nitro-1H-pyrazole-3-carboxamide typically involves multiple steps, starting with the preparation of the benzothiazole and pyrazole intermediates. The reaction conditions often include the use of solvents like ethanol or dichloromethane and catalysts such as dimethylaminopyridine (DMAP) to facilitate the reactions .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using automated reactors and continuous flow processes to ensure high yield and purity. The use of advanced purification techniques like recrystallization and chromatography is also common to obtain the desired product.

Chemical Reactions Analysis

Types of Reactions

N-(6-methoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-4-nitro-1H-pyrazole-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives.

Reduction: Reduction reactions can modify the nitro group to an amine group.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at the benzothiazole ring.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like amines. Reaction conditions often involve controlled temperatures and pH levels to ensure the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce amines.

Scientific Research Applications

N-(6-methoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-4-nitro-1H-pyrazole-3-carboxamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(6-methoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-4-nitro-1H-pyrazole-3-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide
• N-(6-methoxy-1,3-benzothiazol-2-yl)-2-phenoxypropanamide
• N-(6-methoxy-1,3-benzothiazol-2-yl)-4-methylbenzenesulfonamide

Uniqueness

N-(6-methoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-4-nitro-1H-pyrazole-3-carboxamide is unique due to its combination of functional groups and structural features, which confer specific chemical reactivity and biological activity